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Compound of Interest

Compound Name: Thioctate trometamol

CAS No.: 14358-90-8

Cat. No.: B085282 Get Quote

Executive Summary & Chemical Context
Thioctate Trometamol (the tromethamine salt of

-Lipoic Acid) is utilized to overcome the poor aqueous solubility and thermal instability of the
free acid form. While the free acid (

-Lipoic Acid) is practically insoluble in water and prone to rapid polymerization, the trometamol
salt significantly enhances solubility and physiological compatibility.

However, the 1,2-dithiolane ring in the molecule remains under high ring strain (

). This makes aqueous solutions highly susceptible to:

Photodegradation: UV light cleaves the S-S bond, leading to polymerization.

Oxidative Polymerization: Dissolved oxygen accelerates disulfide exchange.

pH-Induced Precipitation: Reversion to the free acid occurs if pH drops below the pKa (~4.7).

This guide provides a validated protocol to generate stable, clear aqueous solutions suitable for

parenteral or experimental use.
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Before beginning, review the physicochemical constraints. Failure to adhere to these will result

in precipitation or loss of potency.

Parameter Specification Scientific Rationale

Target pH 7.5 – 8.5

The salt dissociates. If pH

approaches the pKa of Thioctic

acid (4.7), the insoluble free

acid precipitates. Slightly

alkaline pH stabilizes the salt.

Molar Ratio 1:1 to 1:1.5

A 1:1 ratio (Acid:Tris) forms the

salt. A slight excess of

Trometamol (1.2–1.5 eq) acts

as a buffer to maintain pH >

7.5.

Oxygen < 1 ppm

The dithiolane ring is sensitive

to oxidation. Solvents must be

degassed.

Light Strictly Amber

Absorbance at 333 nm triggers

ring opening. Solutions must

be prepared and stored in

amber glass.

Preparation Protocol: Thioctate Trometamol
Solution
Objective: Prepare a 25 mg/mL (approx. 75 mM) stable aqueous solution.

Reagents
-Lipoic Acid (Thioctic Acid), High Purity (>99%)

Trometamol (Tris / Tromethamine), USP/EP Grade

Water for Injection (WFI) or HPLC-grade Water (Degassed)
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Optional: Nitrogen gas for sparging

Step-by-Step Workflow
Phase 1: Pre-Solubilization Preparation

Degas Water: Boil WFI for 10 minutes and cool under nitrogen flow, or sparge with nitrogen

for 30 minutes. This removes dissolved oxygen.

Glassware: Use amber glassware. If unavailable, wrap clear glassware in aluminum foil.

Phase 2: Salt Formation & Dissolution
Note: We form the salt in situ. This is often preferred over dissolving pre-made salt to ensure

fresh buffering.

Weighing:

Weigh 2.50 g of Thioctic Acid (12.1 mmol).[1]

Weigh 1.76 g of Trometamol (14.5 mmol).

Note: This uses a 1:1.2 molar ratio to ensure complete solubilization and buffering.

Mixing:

Add the Trometamol to 80 mL of degassed water. Stir until completely dissolved (Solution

A).

Add the Thioctic Acid powder to Solution A.

Solubilization:

Stir gently (magnetic stirrer at < 200 rpm). High shear can induce polymerization.

Temperature Control: Maintain temperature at 20–25°C. Do not heat to speed up

dissolution; heat promotes ring-opening polymerization.

The solution will turn yellow and become clear within 15–30 minutes as the salt forms.
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Phase 3: Stabilization & Filtration
pH Adjustment: Check pH. It should be between 7.5 and 8.5. If > 8.5, do not adjust with

strong acid (risk of local precipitation); the buffer capacity is sufficient.

Volume Adjustment: Bring total volume to 100 mL with degassed water.

Sterilization:

Preferred: Filter through a 0.22 µm PES or PVDF membrane.

Alternative: The trometamol salt is more heat stable than the free acid and can be

autoclaved (121°C, 15 min) if strictly necessary, but filtration is safer for preserving

potency.

Visualization: Dissolution Workflow
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Figure 1: Step-by-step workflow for the in-situ preparation of Thioctate Trometamol.

Stability & Degradation Mechanisms[2][3]
Understanding why the solution degrades is the key to preventing it.

The Dithiolane Ring Stress
The 5-membered ring containing the disulfide bond is strained. Energy input (photons or heat)

breaks the S-S bond, creating a thiyl radical. This radical attacks the disulfide bond of a

neighboring molecule, starting a chain reaction that forms linear polymers (insoluble

white/yellow precipitate).

Visualization: Degradation Pathway
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Figure 2: Mechanism of instability. The strained dithiolane ring is the primary failure point.

Troubleshooting Center (FAQ)
Q1: My solution turned cloudy immediately after adding the acid. Why?

Cause: The pH of the solution dropped below the pKa (4.7) before the salt could fully form,

or the Trometamol was not fully dissolved first.

Fix: Ensure Trometamol is completely dissolved before adding Thioctic acid. Add the acid

slowly. If the final pH is < 7.0, add small aliquots of 1M Trometamol solution to re-solubilize.

Q2: The solution was clear, but after 2 days at room temperature, a white precipitate formed.

Cause: Polymerization. This is likely due to light exposure or heat.

Fix: Was the vial amber? Was it stored at 4°C? Thioctate solutions are not stable indefinitely

at room temperature. Store at 2–8°C.
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Q3: Can I use NaOH instead of Trometamol?

Technical Insight: You can (forming Sodium Thioctate), but Trometamol is preferred for

parenteral and biological applications because it provides intrinsic buffering capacity (pKa

~8.1). NaOH solutions have no buffer capacity; a slight absorption of CO2 from air can drop

the pH and cause precipitation. Trometamol stabilizes the local pH environment.

Q4: The solution turned a dark brown color.

Cause: Severe oxidation or photodegradation leading to advanced polymerization products.

Fix: Discard. Ensure the water is degassed and the headspace of the storage vial is purged

with nitrogen.

Q5: Is the solution compatible with saline (0.9% NaCl)?

Yes. Thioctate trometamol is compatible with isotonic saline, provided the pH of the saline

doesn't cause a significant drop in the final mixture pH. Ringer's Lactate (containing Calcium)

should be checked for compatibility, as divalent cations can sometimes catalyze oxidation,

though Trometamol helps sequester them slightly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. DE3840076A1 - Injectable solution of the thioctic acid salt with trometamol and/or basic
amino acids - Google Patents [patents.google.com]
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Thioctate Trometamol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085282#how-to-dissolve-thioctate-trometamol-for-
stable-aqueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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